Cas no 1365889-20-8 (5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole)

• Product Name: 5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole
• CAS No: 1365889-20-8
• MF: C₁₂H₁₂BrFN₂O
• MW: 299.138885498047
• MDL: MFCD28142749
• CID: 4697235
• PubChem ID: 66793308
• Update Time: 2025-06-15

5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• DRLHSRHZYBZJMB-UHFFFAOYSA-N
• 5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole
• SCHEMBL767423
• PS-20128
• F89909
• 5-bromo-4-fluoro-1-(oxan-2-yl)-1H-indazole
• DB-206922
• 1365889-20-8
• 5-bromo-4-fluoro-1-(oxan-2-yl)indazole

• MDL： MFCD28142749
• Inchi： 1S/C12H12BrFN2O/c13-9-4-5-10-8(12(9)14)7-15-16(10)11-3-1-2-6-17-11/h4-5,7,11H,1-3,6H2
• InChI Key： DRLHSRHZYBZJMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1F)C=NN2C1CCCCO1

Computed Properties

• Exact Mass: 298.01170g/mol
• Monoisotopic Mass: 298.01170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole

Recent Advances in the Study of 5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole (CAS: 1365889-20-8)

5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole (CAS: 1365889-20-8) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indazole core modified with bromo and fluoro substituents, as well as a tetrahydropyran moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.

The synthesis of 5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole involves a multi-step process that includes the bromination and fluorination of the indazole core, followed by the introduction of the tetrahydropyran group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological studies. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structure and purity of the compound, ensuring its suitability for downstream applications.

In terms of biological activity, 5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole has been identified as a potent inhibitor of several kinases, including those involved in cancer cell proliferation and survival. Preliminary in vitro studies have demonstrated its ability to selectively target and inhibit key signaling pathways, leading to reduced viability and increased apoptosis in cancer cell lines. These findings suggest that this compound could serve as a valuable lead molecule for the development of novel anticancer therapies.

Further investigations into the mechanism of action of 5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole have revealed its interaction with specific amino acid residues within the ATP-binding pocket of target kinases. Molecular docking studies and kinetic assays have provided insights into the binding affinity and selectivity of this compound, highlighting its potential for further optimization. Additionally, recent in vivo studies have shown promising results, with the compound exhibiting good pharmacokinetic properties and tolerability in animal models.

Despite these encouraging findings, challenges remain in the development of 5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and preclinical evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, 5-bromo-4-fluoro-1-tetrahydropyran-2-yl-indazole (CAS: 1365889-20-8) represents a promising candidate for the development of new kinase inhibitors with potential applications in cancer therapy. Continued research into its synthesis, mechanism of action, and therapeutic efficacy will be crucial to fully realize its potential. This compound exemplifies the ongoing innovation in chemical biology and medicinal chemistry, offering new opportunities for the treatment of challenging diseases.